Cas no 98489-36-2 ((4,6-dimethylpyridin-3-yl)methanamine)

• Product Name: (4,6-dimethylpyridin-3-yl)methanamine
• CAS No: 98489-36-2
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD10700197
• CID: 801848
• PubChem ID: 28924902
• Update Time: 2025-06-08

(4,6-dimethylpyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-3-Pyridinemethanamine
• (4,6-dimethylpyridin-3-yl)methanamine
• 3-Pyridinemethanamine,4,6-dimethyl-
• Pyridine, 5-(aminomethyl)-2,4-dimethyl- (6CI)
• CS-0280684
• DCSKAVJDRSTGDL-UHFFFAOYSA-N
• EN300-248909
• SCHEMBL317221
• AKOS005215073
• 1-(4,6-DIMETHYL-3-PYRIDINYL)METHANAMINE
• (4,6-dimethylpyridine-3-yl)methanamine
• FT-0709733
• 98489-36-2
• 1-(4,6-DIMETHYLPYRIDIN-3-YL)METHANAMINE
• AB62611
• DTXSID30913255
• 2,4-dimethyl-5-aminomethylpyridine

• MDL： MFCD10700197
• Inchi： 1S/C8H12N2/c1-6-3-7(2)10-5-8(6)4-9/h3,5H,4,9H2,1-2H3
• InChI Key： DCSKAVJDRSTGDL-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C(C)=CC=1C

Computed Properties

• Exact Mass: 136.1
• Monoisotopic Mass: 136.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 247.6±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(4,6-dimethylpyridin-3-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (4,6-dimethylpyridin-3-yl)methanamine

Recent Advances in the Study of (4,6-dimethylpyridin-3-yl)methanamine (CAS: 98489-36-2) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, (4,6-dimethylpyridin-3-yl)methanamine (CAS: 98489-36-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its pyridine core and amine functional group, has been the subject of numerous studies aimed at exploring its biological activity, synthetic utility, and pharmacological potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its role in drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of (4,6-dimethylpyridin-3-yl)methanamine derivatives as potential inhibitors of a key enzyme involved in inflammatory pathways. The researchers employed a combination of computational modeling and high-throughput screening to identify the most promising candidates. Their results demonstrated that certain derivatives exhibited potent inhibitory activity, with IC50 values in the nanomolar range, suggesting their potential as lead compounds for anti-inflammatory drug development.

Another significant advancement was reported in a study focusing on the compound's role in central nervous system (CNS) disorders. Researchers explored the ability of (4,6-dimethylpyridin-3-yl)methanamine to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The findings, published in Neuropharmacology, revealed that the compound could cross the blood-brain barrier and exhibit affinity for specific receptor subtypes, making it a candidate for further investigation in the treatment of psychiatric and neurodegenerative diseases.

In addition to its therapeutic potential, (4,6-dimethylpyridin-3-yl)methanamine has also been utilized as a building block in the synthesis of more complex molecules. A recent paper in Organic Letters described a novel synthetic route that leverages the compound's reactivity to construct heterocyclic frameworks with applications in material science and catalysis. This work underscores the versatility of (4,6-dimethylpyridin-3-yl)methanamine as a synthetic intermediate.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of (4,6-dimethylpyridin-3-yl)methanamine-based compounds. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies. For instance, a recent patent application highlighted the development of prodrug derivatives designed to enhance bioavailability and reduce off-target effects.

In conclusion, (4,6-dimethylpyridin-3-yl)methanamine (CAS: 98489-36-2) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from enzyme inhibition to CNS modulation and synthetic chemistry, highlight its importance in the field. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential, paving the way for novel drug candidates and innovative chemical tools.